Cas no 5805-76-5 (1-ethyl-2-methylbenzimidazole)

1-ethyl-2-methylbenzimidazole Properties

Names and Identifiers

• 1-ethyl-2-methylbenzimidazole
• N-Ethyl-2-methylbenzimidazole
• 1-ethyl-2-methyl-1H-Benzimidazole
• 1-ethyl-2-methyl-1H-benzo[d]imidazole
• 1-ethyl-2-methyl-benzimidazol
• 1-ethyl-2-methyl-benzimidazole
• 1-ethyl-2-metylbenzimidazole
• 1H-Benzimidazole,1-ethyl-2-methyl-(9CI)
• 2-methyl-1-ethylbenzimidazole
• 1H-Benzimidazole, 1-ethyl-2-methyl-
• AMY37177
• NSC93793
• DTXSID9064009
• 1-Ethyl-2-methyl-1H-benzimidazole #
• FT-0656837
• InChI=1/C10H12N2/c1-3-12-8(2)11-9-6-4-5-7-10(9)12/h4-7H,3H2,1-2H3
• NKW4V930AO
• EINECS 227-362-4
• NSC 93793
• MFCD00044560
• NS00033846
• WLN: T56 BN DNJ B2 C1
• 5805-76-5
• UNII-NKW4V930AO
• NSC-93793
• 5-23-06-00326 (Beilstein Handbook Reference)
• A831716
• 1-ethyl-2-methyl-1H-1,3-benzodiazole
• AKOS002170028
• IPNPFISPYWNXBR-UHFFFAOYSA-
• SCHEMBL1104819
• BRN 0127380
• BENZIMIDAZOLE, 1-ETHYL-2-METHYL-
• +Expand

• MDL： MFCD00044560
• InChIKey： IPNPFISPYWNXBR-UHFFFAOYSA-N
• Inchi： 1S/C10H12N2/c1-3-12-8(2)11-9-6-4-5-7-10(9)12/h4-7H,3H2,1-2H3
• SMILES： C(N1C2C=CC=CC=2N=C1C)C

Computed Properties

• Exact Mass: 160.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 160.100048
• Heavy Atom Count: 12
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.8

Experimental Properties

• LogP: 2.36460
• PSA: 17.82000
• Refractive Index: 1.6392 (estimate)
• Boiling Point: 276.13°C (rough estimate)
• Melting Point: 51°C
• Flash Point: 135.7°C
• Density: 1.0730